Journal Name:Journal of Asian Ceramic Societies
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IF:0
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Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2023-07-17 , DOI:
10.1680/jemmr.22.00226
To develop economical, environmentally friendly and lightweight building materials, a novel straw-filled bionic concrete hollow block (BCHB) was designed. Compression tests were conducted to determine the compressive strength of the BCHB. Furthermore, the compressive and heat-transfer properties of these blocks were investigated with finite-element analysis, and the following results were observed. (a) The BCHB model did not easily experience local collapse. Instead, it mainly exhibited thin cracks due to shear failure, providing great cracking and collapse resistance, thereby resulting in excellent compressive performance. (b) By reducing the thickness of the short edges of the BCHB models, they exhibited great compressive and thermal insulation performance, making these the preferred BCHBs. (c) The BCHB presented herein was the simplest model of the beetle elytron plate. In contrast to a traditional hollow brick, the BCHB was proven to be a lightweight, fully enclosed brick (block) with a high hollow ratio and could be used as a new non-bearing wall material replacing the traditional type in building construction.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2022-12-21 , DOI:
Emerging Materials Research
Cesium tin germanium triiodide (CsSn0.5Ge0.5I3) is one of the proficient inorganic halides the perovskites for better stability that has received wide attention in recent years. In the present study, a lead-free perovskite solar cell structure is designed with Zinc selenide as the electron transport layer (ETL), CsSn0.5Ge0.5I3 as the perovskite absorber layer, and PTAA [Poly(bis[4-phenyl]{2,4,6-trimethylphenyl}amine)] as the hole transport layer (HTL). For a more practical understanding of the solar cell, several parameters such as absorber thickness, defect density, doping concentration of absorber layer, interface defects, and working point temperature have been examined. SCAPS-1D simulator is used for the analysis of the proposed device. The PCE of the device has been obtained as 23.15% with VOC = 1.07 V, JSC = 27.24 mA/cm2, FF = 78.82 % at 800 nm thickness of CsSn0.5Ge0.5I3 absorber layer. Selecting the best material parameters and easy fabrication is suitable for developing highly efficient and environmentally friendly perovskite solar cells.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2023-05-09 , DOI:
10.1680/jemmr.22.00230
Okra fiber is the natural cellulosic bast fiber extracted from the bark of the Abelmoschus esculentus plant stem. India is the largest producer of okra for the cultivation of ‘okra fruit’. After the okra plant is harvested in the field, the okra fruit is collected as a vegetable, and the okra plant is thrown out as agricultural waste. In India, an estimated 4.5 Mt of green okra plants is discarded annually as agricultural waste. The okra plant has the potential to produce 150–160 kg of okra fibers per hectare and about 13.4 million kg of okra fibers annually. The okra plant is cultivated in two seasons: summer and winter. The summer variety and winter variety of okra fibers are extracted from okra plants cultivated in the summer and winter seasons, respectively. In this study, the characteristics of the summer and winter varieties of okra fibers (morphological, thermal and structural) were investigated by optical and electron microscopy (scanning electron microscopy), thermogravimetric analysis (differential thermogravimetry, differential scanning calorimetry), X-ray diffraction analysis and Fourier transform infrared spectrometry. This study analyzed the characteristics of both varieties of okra fibers, compared them and proved their potential for commercial applications, similar to those of banana, jute, flax, hemp and kenaf bast fibers.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2022-06-22 , DOI:
10.1680/jemmr.21.00171
In this work, sulfur distribution in the surface and bulk of copper indium gallium selenide (CIGS) thin films and CIGS/molybdenum (Mo) interface after sulfurization was investigated. The morphology of the surfaces and cross-sections of the thin films was observed by scanning electron microscopy. X-ray diffraction (XRD), Raman spectroscopy and X-ray photoelectron spectroscopy (XPS) were used to study the phases, structures and chemical components of the thin films. After sulfurization, the grain size became larger and a sulfur-contained phase could be found in the XRD pattern. Interestingly, Raman spectroscopy and XPS indicated that sulfur was abundant not only in the surface but also in the CIGS/molybdenum interface. Besides, the chemical state of indium in the surface was also modified by the annealing treatment. These results help in understanding the complicated interface behavior of CIGS solar cells and benefit the improvement of the devices.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2023-04-26 , DOI:
10.1680/jemmr.22.00224
Austenitic and duplex stainless steels are majorly preferred for heat exchangers and chemical containers. This research work investigated the failure mechanism of dissimilar welded joints of AISI 347 and DSS 2205. The welded specimens were investigated using tensile shear tests, cross-tension tests, coach peel tests and microhardness tests. The specimen absorbed a maximum tensile shear load of 18 kN during the tensile shear test, and the failure mode was button pull-out with brittle fracture. The test sample absorbed a load of 15.1 kN during the cross-tension test, and the failure mode was button pull-out with brittle fracture. During the coach peel test, the sample absorbed a maximum load of 4 kN and ductile fracture was observed at the vicinity of the nugget. The failure mode in the coach peel test was of button pull-out type. The microhardness test recorded a maximum hardness of 312.8 HV, which is 78.74 and 7.1% higher than the base metal hardness values of AISI 347 and AISI 2205, respectively. The specimen failed under pull-out failure mode in all the tests, and hence, the weld zone was intact in all specimen arrangements and loading conditions.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2023-07-28 , DOI:
10.1680/jemmr.23.00053
Cold metal transfer (CMT) technology is considered in an application for wire arc additive manufacturing (WAAM) of refractory highly corrosion-resistant Inconel 625 alloy. Based on the fabricated wall, the suitability of CMT–WAAM for the sound formation of welds and homogeneous distribution of mechanical properties is shown. Microscopic analysis reveals that the microstructure of the deposited alloy along the height of the wall element is relatively uniform. Minor differences in the microstructure are observed in the bottom part, caused by welding specifically. It should be noted that there is a slight decrease in strength indicators from the bottom to the top of the welded product, but they do not exceed 5%, which is considered entirely satisfactory. This phenomenon is caused by structural transformations that take place under slightly different cooling conditions – namely, in the lower layers. The substrate on which the surfacing is carried out plays a more significant role in heat flow. This leads to more intensive cooling of the lower layers and, as a result, slightly higher values of strength.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2022-06-22 , DOI:
10.1680/jemmr.22.00060
In this study, the usability of industrial iron chip waste was investigated to carry out recycling in the production of reinforced concrete (RC) cantilever beams with different stirrup spacings and hook angles. In the concrete produced for cantilever beams, aggregates no larger than 4 mm diameter were reduced by 20% and replaced with iron chip waste. Cantilever beams were manufactured with stirrup spaces of 50, 100 and 150 mm. The hook angles of the stirrups were differentiated to be 90 and 135°. The experimental set-up was prepared in such a way that one side of the samples was fixed and the other side was free. Load–displacement curves of cantilever beams were obtained. In the research, it was observed that although cantilever beams with 20% iron chips experienced a decrease in their strength compared with the reference beams, they increased their ductility values at all three different stirrup spaces. As the stirrup spacing widened, the ductility values decreased. However, the effect of iron chip additives on ductility increased. Samples with a stirrup hook angle of 135° increased in both strength and ductility values compared with samples with a stirrup hook angle of 90°.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2022-07-26 , DOI:
10.1680/jemmr.22.00051
In recent years, novel materials with protective qualities against ionizing radiation have been discovered. Important concepts include the continued use of X-rays for diagnosis and treatment, particularly in the radiological energy range, as well as the calculation of the radiation attenuation properties of such materials, the buildup factor and the attenuation coefficients. Radiation shielding is characterized by parameters such as the linear attenuation coefficient (cm−1), equivalent atomic number (Z eq), exposure buildup factor (EBF) and exposure absorption buildup factor (EABF). Radiation is often employed in the diagnosis and treatment of cancer and accurate calculation of the absorbed dosage during radiation treatment, which is one of the most popular cancer treatments. It relies on accurate modeling of the radiation beams administered to the patient and their interaction with the environment in which they are absorbed. In this research, the shielding characteristics of water, fat and bone related to human tissue are investigated. Using the Phy-X/PSD software, the equivalent atomic number (Z eq), EBF and EABF were determined.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2022-08-23 , DOI:
Emerging Materials Research
Herein, a microwave-assisted approach for the synthesis of Mn2+ doped bismuth ferrite (BMFO) nanoparticles is presented. Various techniques were used to examine the structure, morphology, and electrical characteristics of the as-synthesized BMFO nanoparticles. XRD and Raman analysis revealed a rhombohedral distorted perovskite structure having space group R3c. The crystallite size of BMFO was found to be 18.77 nm. SEM studies of the BFMO nanoparticles showed the highly agglomerated nature of the particles. The ultraviolet-diffuse reflectance spectrum of the BMFO revealed a bang gap of 1.56 eV which was smaller than the bandgap of pure BFO (2.41 eV). Methyl orange (ᯰMO) dye degradation behavior of the synthesized BMFO was examined for the dye sample solution in the presence of solar radiation. After 120 min of irradiation resulted in 81.08% photodegradation of MO dye. Kinetic studies demonstrated a pseudo-first-order rate mechanism for the photodegradation of the MO dye. The corresponding coefficient of determinant R2 and t1/2 were 0.92864 and 63.0 min, respectively. Finally, a methodology for the degradation of MO dye using BMFO was proposed.
Journal of Asian Ceramic Societies ( IF 0 ) Pub Date: 2023-01-12 , DOI:
10.1680/jemmr.22.00010
The deep learning (DL) method consisting of a convolutional neural network (CNN) was employed to automate the task of microstructural recognition and classification to identify dendritic characteristics in metallic microstructures. Dendrites are an important feature that decide the mechanical properties of an alloy; further, the dendritic arm spacing is critical in ascertaining the values of strength and ductility. The current work was divided into two tasks – namely, classification of microstructures into dendritic and non-dendritic microstructures (task 1) and further classification of the dendritic microstructures into longitudinal and transverse cross-sectional views (task 2). The data set comprised micrographs from experimental and online sources covering a broad range of alloy compositions, micrograph magnifications and orientations. The tasks were achieved by employing a four-layered CNN to yield an accuracy of 97.17 ± 0.64% for task 1 and 87.86 ± 1.07% for task 2 independently. The employment of the DL model for classification of microstructures circumvents the feature extraction step while ensuring high accuracy. This work reduces dependency on skilled and experienced researchers and expedites the material development cycle.
Supplementary Information
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